Cas no 1154342-62-7 (N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline)

• Product Name: N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline
• CAS No: 1154342-62-7
• MF: C₁₁H₁₅NS
• MW: 193.30850148201
• CID: 5166803
• PubChem ID: 43560270
• Update Time: 2025-05-25

N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline
• n-(Cyclopropylmethyl)-4-(methylthio)aniline
• Benzenamine, N-(cyclopropylmethyl)-4-(methylthio)-

• Inchi： 1S/C11H15NS/c1-13-11-6-4-10(5-7-11)12-8-9-2-3-9/h4-7,9,12H,2-3,8H2,1H3
• InChI Key： XTVQQLQOOQULAF-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)NCC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3

Additional information on N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline

N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline: A Comprehensive Overview

The compound N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline (CAS No. 1154342-62-7) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique combination of functional groups, including an aniline moiety, a cyclopropylmethyl group, and a methylsulfanyl substituent. These features contribute to its distinctive chemical properties and reactivity, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline in the field of medicinal chemistry. Its structure allows for versatile interactions with biological systems, potentially leading to novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems or receptor pathways. The presence of the methylsulfanyl group introduces sulfur-based reactivity, which can be advantageous in drug design for modulating enzyme activity or enhancing bioavailability.

One of the most notable advancements involving this compound is its application in the development of antimicrobial agents. Scientists have reported that derivatives of N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline exhibit potent activity against a range of bacterial and fungal pathogens. This is attributed to the compound's ability to disrupt cellular membranes and inhibit key metabolic pathways in microorganisms. Furthermore, its cyclopropylmethyl group contributes to enhanced stability and selectivity, reducing potential toxicity to host cells.

In addition to its antimicrobial properties, N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline has shown promise in the synthesis of anticancer drugs. Preclinical studies indicate that certain analogues derived from this compound can induce apoptosis in cancer cells by interfering with mitochondrial function and activating caspase pathways. The methylsulfanyl group plays a critical role in these processes by facilitating redox reactions that are essential for triggering cell death mechanisms.

The synthesis of N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring scalability for industrial production. Key steps include the coupling of aniline derivatives with cyclopropane-containing intermediates, followed by selective sulfonation to introduce the methylsulfanyl group.

From a structural perspective, N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline exhibits interesting electronic and steric properties due to its non-planar geometry. The cyclopropyl ring introduces strain that can be exploited in designing molecules with unique reactivity profiles. Computational studies have revealed that this strain enhances the molecule's ability to act as a template for forming supramolecular assemblies, which could be useful in materials science applications such as self-healing polymers or stimuli-responsive materials.

Another area where this compound has garnered attention is its role in agricultural chemistry. Field trials have demonstrated that certain derivatives can serve as effective pesticides by disrupting insect nervous systems through modulation of ion channels. The methylsulfanyl group contributes to the compound's lipophilicity, enabling better penetration into plant tissues while maintaining efficacy against target pests.

Looking ahead, ongoing research aims to further elucidate the mechanistic details underlying the biological activities of N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline. Advanced spectroscopic techniques and molecular modeling tools are being employed to study its interactions with biomolecules at atomic resolution. These insights are expected to pave the way for the development of next-generation compounds with improved potency and reduced side effects.

In conclusion, N-(cyclopropylmethyl)-4-(methylsulfanyl)aniline (CAS No. 1154342-62-7) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a valuable tool in contemporary chemical science.